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Compound of Interest

(2)-2-Angeloyloxymethyl-2-
Compound Name:
butenoic

Cat. No.: B1659904

CAS Number: 69188-40-5

This technical guide provides a comprehensive overview of (Z)-2-Angeloyloxymethyl-2-
butenoic acid, a naturally occurring compound of interest to researchers and drug
development professionals.

Chemical and Physical Properties

(Z2)-2-Angeloyloxymethyl-2-butenoic acid is a natural product identified in the roots of
Anthriscus sylvestris Hoffm.[1][2] Its fundamental properties are summarized in the table below.

Property Value Source
CAS Number 69188-40-5 [1][2]
Molecular Formula C10H1404 [1]
Molecular Weight 198.22 g/mol [1]

Z)-2-Angeloyloxymethyl-2-
Common Name @ .g .y Y y [1]
butenoic acid

Roots of Anthriscus sylvestris
Natural Source [11[2]
Hoffm.
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Synthesis and Isolation

Detailed experimental protocols for the synthesis of (Z)-2-Angeloyloxymethyl-2-butenoic acid
are not readily available in the public domain. The primary method of obtaining this compound
is through extraction and isolation from its natural source, the roots of Anthriscus sylvestris.

A general workflow for the isolation of natural products from plant material is outlined below.
This diagram represents a logical, though not explicitly detailed, sequence of steps that would
be typically followed.
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Caption: A generalized workflow for the isolation of natural products.

Biological Activity and Signaling Pathways

Currently, there is a notable lack of publicly available research detailing the specific biological
activities and associated signaling pathways of (Z)-2-Angeloyloxymethyl-2-butenoic acid.
While its natural origin suggests potential bioactivity, comprehensive studies to elucidate its
mechanism of action and therapeutic potential are yet to be published.

For researchers investigating the biological effects of novel compounds, a general experimental
approach to screen for activity and identify pathways is depicted in the following diagram.
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In Vitro Studies
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Caption: A general workflow for assessing the biological activity of a novel compound.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b1659904?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1659904?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Quantitative Data

There is a significant gap in the available literature regarding quantitative data for (Z)-2-
Angeloyloxymethyl-2-butenoic acid. Key metrics such as ICso or ECso values, binding
affinities, and pharmacokinetic data have not been reported. The acquisition of such data would
be a critical step in evaluating the compound's potential for drug development.

Experimental Protocols

Detailed experimental protocols for the analysis, synthesis, or biological evaluation of (Z)-2-
Angeloyloxymethyl-2-butenoic acid are not currently available in peer-reviewed literature or
public databases. Researchers interested in studying this compound would need to develop
and validate their own methodologies.

Conclusion and Future Directions

(Z2)-2-Angeloyloxymethyl-2-butenoic acid is a known natural product with a confirmed
chemical identity. However, its biological properties and potential as a therapeutic agent remain
largely unexplored. Future research should focus on:

Total Synthesis: Developing a reliable and scalable synthetic route to enable further studies.

 Biological Screening: Conducting comprehensive in vitro and in vivo screening to identify any
significant biological activities.

e Mechanism of Action Studies: Elucidating the molecular targets and signaling pathways
affected by the compound.

o Structure-Activity Relationship (SAR) Studies: Synthesizing and testing analogs to optimize
potency and other pharmacological properties.

This technical guide highlights the current state of knowledge regarding (Z)-2-
Angeloyloxymethyl-2-butenoic acid and underscores the need for further investigation to
unlock its full potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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